ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate

• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: ethyl (5Z)-4-hydroxy-5-[(3-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)iminothiophene-3-carboxylate
• InChI: InChI=1S/C21H19NO5S/c1-3-27-21(25)18-19(24)17(12-13-5-4-6-15(23)11-13)28-20(18)22-14-7-9-16(26-2)10-8-14/h4-12,23-24H,3H2,1-2H3/b17-12-,22-20?
• InChI Key: STXHYMHLNKGXPO-OYBLBNEUSA-N
• Isomeric SMILES: CCOC(=O)C1=C(/C(=C/C2=CC(=CC=C2)O)/SC1=NC3=CC=C(C=C3)OC)O
• Canonical SMILES: CCOC(=O)C1=C(C(=CC2=CC(=CC=C2)O)SC1=NC3=CC=C(C=C3)OC)O

Description

Ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate is a complex organic compound with a unique structure that includes a thiophene ring, a benzylidene group, and an amino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate typically involves multi-step organic reactions. One common method includes the condensation of 3-hydroxybenzaldehyde with ethyl 2-amino-4-oxo-4,5-dihydrothiophene-3-carboxylate in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This could include the use of continuous flow reactors and automated systems to monitor and control reaction parameters.

Chemical Reactions Analysis

Types of Reactions

Ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield an aldehyde or ketone, while reduction of the carbonyl group may produce an alcohol.

Scientific Research Applications

Ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Ethyl (5Z)-5-(3-hydroxybenzylidene)-2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydrothiophene-3-carboxylate can be compared with other similar compounds, such as:

This compound: This compound shares a similar structure but may have different substituents or functional groups.

Thiophene derivatives: These compounds have a thiophene ring and may exhibit similar chemical properties and reactivity.

Benzylidene derivatives: Compounds with a benzylidene group can be compared based on their reactivity and applications.